Cas no 2171240-06-3 ((3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171240-06-3
• MF: C₂₂H₂₀BrN₃O₄
• MW: 470.31590461731
• CID: 6097459
• PubChem ID: 165518914
• Update Time: 2025-10-31

(3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171240-06-3
• EN300-1285379
• (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C22H20BrN3O4/c1-26-21(23)17(11-24-26)19(10-20(27)28)25-22(29)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-9,11,18-19H,10,12H2,1H3,(H,25,29)(H,27,28)/t19-/m0/s1
• InChI Key： QDRMRRBBBUIFIS-IBGZPJMESA-N
• SMILES： BrC1=C(C=NN1C)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.06372g/mol
• Monoisotopic Mass: 469.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

The Comprehensive Overview of (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 2171240-06-3, is a complex organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the third carbon atom of the propanoic acid backbone. The presence of these functional groups makes it a versatile building block for various chemical modifications and applications.

The pyrazole ring, a five-membered heterocyclic structure containing two adjacent nitrogen atoms, is a key feature of this compound. Pyrazoles are known for their stability and ability to form hydrogen bonds, making them valuable in drug design. The substitution pattern on the pyrazole ring, particularly the bromine atom at position 5 and the methyl group at position 1, contributes to the molecule's electronic properties and reactivity. Recent studies have highlighted the role of brominated pyrazoles in modulating biological activities, such as anti-inflammatory and anticancer effects.

The Fmoc group, attached via an amino linkage to the propanoic acid backbone, serves as a protecting group during peptide synthesis. This group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. The chiral center at the third carbon atom introduces stereochemistry into the molecule, which is crucial for determining its biological activity and selectivity. Stereochemistry plays a pivotal role in drug design, as it can significantly influence how a molecule interacts with biological targets.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to construct the chiral center with high enantiomeric excess. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate protein-protein interactions has been explored in cancer research. Additionally, its unique structure makes it a potential candidate for use in fluorescent sensors and other materials science applications due to the inherent properties of the fluorenyl group.

Recent studies have also focused on understanding the pharmacokinetic properties of this compound. Researchers have investigated its absorption, distribution, metabolism, and excretion profiles to assess its suitability as a drug candidate. These studies have provided valuable insights into optimizing its bioavailability and minimizing potential toxicities.

In conclusion, (3S)-3-(5-bromo-1-methyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in organic synthesis and drug design. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activities, positions it as a valuable tool in both academic research and industrial applications.